![molecular formula C7H14O5 B608002 3-[2-(2-Hydroxyethoxy)ethoxy]propanoic acid CAS No. 1334286-77-9](/img/structure/B608002.png)
3-[2-(2-Hydroxyethoxy)ethoxy]propanoic acid
Overview
Description
“3-[2-(2-Hydroxyethoxy)ethoxy]propanoic acid” is a chemical compound with the CAS Number: 518044-49-0 . Its molecular weight is 222.24 . The IUPAC name for this compound is 3-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)propanoic acid .
Molecular Structure Analysis
The InChI code for “3-[2-(2-Hydroxyethoxy)ethoxy]propanoic acid” is 1S/C9H18O6/c10-2-4-14-6-8-15-7-5-13-3-1-9(11)12/h10H,1-8H2,(H,11,12) . This indicates that the molecule consists of a propanoic acid group attached to a tri(ethylene glycol) group .Physical And Chemical Properties Analysis
“3-[2-(2-Hydroxyethoxy)ethoxy]propanoic acid” is a solid or semi-solid or lump or liquid at room temperature . It has a density of 1.2±0.1 g/cm3 . The boiling point is 350.0±27.0 °C at 760 mmHg . The compound has a molar refractivity of 41.1±0.3 cm3 . It has 5 H bond acceptors and 2 H bond donors .Scientific Research Applications
Chromatography and Analysis : Shi Li-qi (2015) developed a size-exclusion chromatography method for determining methyl 3-[2-(2-hydroxyethoxy)ethoxy]propanoate, a derivative of the compound , showing its application in analytical chemistry (Shi Li-qi, 2015).
Pharmaceutical Synthesis : H. Deussen et al. (2003) developed a biocatalytic approach for large-scale production of S-2-ethoxy-3-(4-hydroxyphenyl)propanoic acid, an important building block in synthesizing PPARα and -γ agonists, indicating the compound's relevance in pharmaceutical manufacturing (Deussen et al., 2003).
Material Science and Polymer Chemistry : Acerina Trejo-Machin et al. (2017) explored phloretic acid (3-(4-Hydroxyphenyl)propanoic acid) as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation, showing its potential in material science (Trejo-Machin et al., 2017).
Chemical Synthesis and Ionophore Development : Noriko Chikaraishi-Kasuga et al. (1997) worked on the synthesis of synthetic carboxylic ionophores containing hydroxy carboxylic derivatives, demonstrating its application in chemical synthesis and ionophore development (Chikaraishi-Kasuga et al., 1997).
Antioxidant and Anti-Inflammatory Research : B. B. Subudhi and Shakti Prasanna Sahoo (2011) synthesized novel compounds including (2S)-2-({2-[1,4-dihydro-3,5-bis(methoxycarbonyl)-2,6-dimethyl-4-(2-nitrophenyl)pyridin-1-yl]-2-oxoethyl}amino)-3-(4-hydroxyphenyl) propanoic acid and evaluated them for antioxidant and anti-inflammatory activities, highlighting the compound's relevance in pharmacological research (Subudhi & Sahoo, 2011).
Safety and Hazards
properties
IUPAC Name |
3-[2-(2-hydroxyethoxy)ethoxy]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O5/c8-2-4-12-6-5-11-3-1-7(9)10/h8H,1-6H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMSNAEFYMNLDLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCO)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-(2-Hydroxyethoxy)ethoxy]propanoic acid | |
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